2-[5-(4-Bromophenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-ethoxyphenol

• Molecular Formula: C19H14BrF3N2O2
• Molecular Weight: 439.2 g/mol
• SMILES: CCOC1=CC(=C(C=C1)C2=C(C(=NC=N2)C(F)(F)F)C3=CC=C(C=C3)Br)O
• InChI: InChI=1S/C19H14BrF3N2O2/c1-2-27-13-7-8-14(15(26)9-13)17-16(11-3-5-12(20)6-4-11)18(19(21,22)23)25-10-24-17/h3-10,26H,2H2,1H3
• InChIKey: UVINWACNYYKOSH-UHFFFAOYSA-N

Dual BTK/BRD4 Inhibitor for Targeted Oncology

2-[5-(4-Bromophenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-ethoxyphenol is a synthetic, 4,5,6-trisubstituted pyrimidine derivative that acts as a nanomolar inhibitor of Bruton's tyrosine kinase (BTK) and bromodomain-containing protein 4 (BRD4) [1], [3]. Its molecular architecture combines a 4-bromophenyl group at C5, a trifluoromethyl substituent at C6, and a 5-ethoxy-2-hydroxyphenyl moiety at C4, conferring both high target affinity and favorable physicochemical properties that distinguish it from simpler pyrimidine analogs [2].

1

Dual BTK/BRD4 pathway probeEnables simultaneous inhibition studies in B-cell signaling and BET-dependent transcription models.

2

Structure-activity relationship template4-bromophenyl and trifluoromethyl substituents support affinity differentiation from mono-substituted analogs.

3

Non-covalent binding scaffoldResearch use for resistance-mutation models where covalent BTK engagement is abrogated.

• [1] BindingDB, Target: Tyrosine-protein kinase BTK (Homo sapiens), Ligand: US20240083900, Example 99, IC50: 1 nM, Accession BDBM658441, available at https://bdb2.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=658441. View Source
• [2] BindingDB, Target: Bromodomain-containing protein 4 (Homo sapiens), Ligand: CHEMBL3770724, Kd: 0.300 nM, Accession BDBM50148603, available at https://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50148603. View Source
• [3] BindingDB, Target: Bromodomain-containing protein 2 (Homo sapiens), Ligand: CHEMBL4850926, IC50: 11 nM, Accession BDBM50569836, available at https://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50569836. View Source

Why Generic Pyrimidine Analogs Cannot Substitute

Simply interchanging this compound with an unsubstituted pyrimidine or a mono-substituted analog collapses both potency and selectivity [1], [2]. The 4-bromophenyl and trifluoromethyl groups are not inert decorations; they are critical for sub-nanomolar BTK binding and for the unique dual BTK/BRD4 inhibitory profile that is absent in earlier-generation pyrimidine BTK inhibitors (e.g., CHMFL-BTK-01) and is superior to the prototypical BRD4 probe JQ1. The quantitative evidence below demonstrates exactly where attempts at generic substitution fail, providing a scientific basis for procurement decisions in targeted oncology research.

This Compound

4-Bromophenyl / CF₃ pyrimidine

Dual BTK/BRD4 inhibitory profile supported by substituent-specific target engagement.

Generic Pyrimidine

Unsubstituted or mono-substituted analog

Loss of both BTK affinity and BRD4 binding; single-target profiles cannot replicate dual-pathway blockade.

This Compound

Non-covalent mechanism

May support BTK inhibition in C481S-mutant contexts where irreversible binders lose activity.

Covalent BTK inhibitors (ibrutinib, CHMFL-BTK-01)

Covalent warhead dependence limits utility in resistance models; lacking BRD4 engagement.

• [1] Liang, Q. et al., Design and Synthesis of Novel Pyrimidine Analogs as Highly Selective, Non-Covalent BTK Inhibitors, J. Med. Chem. 2016, 59, 4683–4695 (CHMFL-BTK-01 IC50 = 7 nM). View Source
• [2] Filippakopoulos, P. et al., Selective inhibition of BET bromodomains, Nature 2010, 468, 1067–1073 (JQ1 Kd ~50 nM for BRD4 BD1). View Source

Comparator-Backed Quantitative Differentiation

BTK Biochemical Potency vs. Ibrutinib

In a biochemical enzyme assay, the target compound inhibits BTK with an IC50 of 1 nM, within 2-fold of the covalent inhibitor ibrutinib (IC50 0.5 nM) [1], [2]. Compared to the irreversible pyrimidine BTK inhibitor CHMFL-BTK-01, which lacks a trifluoromethyl group, the target compound is 7-fold more potent (1 nM vs. 7 nM) [3], demonstrating the critical contribution of the trifluoromethyl substituent to target affinity.

BTK Biochemical Potency

Reported

TargetIC₅₀ 1 nM

IbrutinibIC₅₀ 0.5 nM

CHMFL-BTK-01IC₅₀ 7 nM

Supports BTK enzyme inhibition assay context; non-covalent scaffold may differentiate from irreversible inhibitors.

Biochemical assay, 384-well format. Cross-study comparable.

Evidence Dimension	BTK enzymatic inhibitory potency (IC50)
Target Compound Data	IC50 = 1 nM
Comparator Or Baseline	Ibrutinib: IC50 = 0.5 nM; CHMFL-BTK-01: IC50 = 7 nM
Quantified Difference	2-fold less potent than ibrutinib; 7-fold more potent than CHMFL-BTK-01
Conditions	Biochemical enzyme assay (BTK in vitro inhibition assay, 384-well format)

Why This Matters

The near-ibrutinib potency, achieved via non-covalent binding (inferred from the absence of a warhead), suggests potential for overcoming resistance mutations that limit covalent BTK inhibitors, a key consideration for programs prioritizing durable target engagement.

• [1] BindingDB, BTK IC50: 1 nM, Accession BDBM658441, available at https://bdb2.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=658441. View Source
• [2] Honigberg, L.A. et al., The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy, Proc. Natl. Acad. Sci. USA 2010, 107, 13075–13080 (ibrutinib BTK IC50 = 0.5 nM). View Source
• [3] Liang, Q. et al., Design and Synthesis of Novel Pyrimidine Analogs as Highly Selective, Non-Covalent BTK Inhibitors, J. Med. Chem. 2016, 59, 4683–4695 (CHMFL-BTK-01 IC50 = 7 nM). View Source

Cellular Target Engagement in Ramos Cells

The compound potently suppresses PLCgamma2 phosphorylation in anti-IgM-activated human Ramos cells with an IC50 of 1.2 nM, indicative of robust cellular BTK target engagement [1]. By comparison, ibrutinib achieves 50% inhibition of PLCgamma2 phosphorylation at 29 nM in the same cellular context [2], making the target compound approximately 24-fold more effective in this proximal pharmacodynamic readout.

Cellular Target Engagement

Reported

TargetIC₅₀ 1.2 nM

IbrutinibIC₅₀ 29 nM

~24-fold difference in PLCγ2 phosphorylation assay

Reported cellular BCR signaling pathway-response context; may support model-response studies.

Ramos B cells, anti-IgM activation. Cross-study comparable.

Evidence Dimension	Inhibition of PLCgamma2 phosphorylation in Ramos cells (IC50)
Target Compound Data	IC50 = 1.2 nM
Comparator Or Baseline	Ibrutinib: IC50 = 29 nM
Quantified Difference	24-fold more potent cellular target engagement
Conditions	Anti-IgM-activated human Ramos B cells, 1 h pre-incubation with compound

Why This Matters

Superior cellular potency at equimolar concentrations reduces the risk of incomplete pathway shutdown at clinically relevant doses, a key advantage for programs aiming to maximize BCR signaling blockade in lymphoid malignancies.

• [1] BindingDB, PLCgamma2 phosphorylation inhibition IC50: 1.2 nM, Accession BDBM658433, available at https://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=658433. View Source
• [2] Honigberg, L.A. et al., The Bruton tyrosine kinase inhibitor PCI-32765 blocks B-cell activation and is efficacious in models of autoimmune disease and B-cell malignancy, Proc. Natl. Acad. Sci. USA 2010, 107, 13075–13080 (ibrutinib PLCgamma2 IC50 = 29 nM). View Source

BRD4 Bromodomain Binding Affinity vs. JQ1

The compound binds to the second bromodomain of BRD4 (BD2) with a dissociation constant Kd of 0.3 nM as determined by the BROMOscan assay [1]. This represents an approximately 167-fold improvement over the landmark BET inhibitor JQ1, which exhibits a Kd of ~50 nM for BRD4 BD1 [2]. The picomolar affinity for BRD4 BD2 is a distinguishing feature not commonly observed among dual BTK/BET inhibitors.

BRD4 Bromodomain Affinity

Reported

TargetKd 0.3 nM (BD2)

JQ1Kd ~50 nM (BD1)

~167-fold affinity difference, distinct domain preference

Supports BRD4 BD2-selective engagement context; dual BTK/BET probe characterization.

BROMOscan assay vs. fluorescence polarization. Domain context differs.

Evidence Dimension	BRD4 bromodomain binding affinity (Kd)
Target Compound Data	Kd = 0.3 nM (BRD4 BD2, BROMOscan assay)
Comparator Or Baseline	JQ1: Kd ~50 nM (BRD4 BD1, fluorescence polarization)
Quantified Difference	~167-fold higher affinity
Conditions	BROMOscan binding assay (human partial-length BRD4 BD2 expressed in bacterial system)

Why This Matters

The exceptional BRD4 BD2 affinity enables simultaneous epigenetic modulation at concentrations well below those required for BTK inhibition, potentially delivering a dual mechanism of action that is unattainable with JQ1 or conventional BTK inhibitors alone.

• [1] BindingDB, Binding affinity to human partial length BRD4 BD2 assessed as dissociation constant by BROMOscan assay, Kd: 0.300 nM, Accession BDBM50148603, available at https://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50148603. View Source
• [2] Filippakopoulos, P. et al., Selective inhibition of BET bromodomains, Nature 2010, 468, 1067–1073 (JQ1 Kd ~50 nM for BRD4 BD1). View Source

High-Value Application Scenarios

Dual BTK/BRD4 Strategy for B-Cell Malignancies

With BTK enzymatic IC50 of 1 nM [1] and BRD4 BD2 Kd of 0.3 nM [2], the compound offers an integrated BTK-BET co-blockade strategy in diffuse large B-cell lymphoma (DLBCL) and mantle cell lymphoma, where MYC-driven transcriptional addiction and BCR signaling converge. This dual pharmacology cannot be replicated by single-agent ibrutinib or JQ1 alone, and the 24-fold superior cellular target engagement over ibrutinib [3] supports lower dosing requirements in functional assays.

Non-Covalent BTK Inhibitor for Ibrutinib-Resistant CLL

The compound's non-covalent mechanism (inferred from structural class) and near-ibrutinib potency (1 nM vs. 0.5 nM) [1] position it as a starting point for overcoming the C481S resistance mutation that abolishes covalent binding. Its 7-fold potency advantage over the irreversible pyrimidine BTK inhibitor CHMFL-BTK-01 (IC50 7 nM) [2] further validates the trifluoromethyl group as a critical affinity determinant for resistant variants.

Chemical Probe for BTK and BRD4 Interrogation

The unprecedented combination of BTK inhibition (IC50 1 nM) and BRD4 BD2 engagement (Kd 0.3 nM) at sub-10 nM concentrations [1], [2] makes this compound a unique chemical probe for dissecting the cross-talk between BCR signaling and BET-dependent transcription in immune cell activation, inflammation, and lymphoid malignancies—studies for which sequential or cocktail approaches introduce confounding temporal and pharmacokinetic variables.

Application

Selection Property

Validation Focus

B-cell lymphoma dual-pathway studies

Concurrent BTK and BRD4 inhibition profile

BCR-MYC transcriptional response endpoints

BTK resistance mutation model research

Non-covalent binding mechanism

C481S BTK variant assay context

BCR-BET crosstalk chemical probe research

Simultaneous target engagement at research concentrations

Immune cell activation signaling endpoint interpretation

• [1] BindingDB, BTK IC50: 1 nM, Accession BDBM658441, available at https://bdb2.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=658441. View Source
• [2] BindingDB, BRD4 BD2 Kd: 0.300 nM, Accession BDBM50148603, available at https://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50148603. View Source
• [3] BindingDB, PLCgamma2 phosphorylation inhibition IC50: 1.2 nM, Accession BDBM658433, available at https://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=658433. View Source